2,5-Dichloro-3-(methylthio)pyridine
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
2,5-Dichloro-3-(methylthio)pyridine serves as a critical intermediate in the synthesis of a wide range of chemicals and compounds with various applications, especially in the agricultural sector as pesticides and in the pharmaceutical industry for drug development. The modification of this compound through different chemical reactions allows the synthesis of complex molecules with desired properties.
For instance, the synthesis of 2,3-Dichloro-5-trifluoromethyl pyridine, an important derivative, demonstrates the compound's role in the production of pesticides, showcasing its broad utility in chemical synthesis related to agrichemicals (Lu Xin-xin, 2006). Additionally, the compound's application in generating 2-pyridinethiones from 1,2,3-triarylpropenones through cyanothioacetamide treatment, followed by methylation to produce (methylthio)pyridines, indicates its versatility in synthetic organic chemistry (E. Paniagua et al., 2010).
Green Chemistry and Sustainable Practices
A study focusing on the synthesis and green metric evaluation of 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine, which involves 2,5-Dichloro-3-(methylthio)pyridine as an intermediate, highlights the emphasis on sustainable practices in chemical synthesis. The modification involved in this process underscores the potential for efficient and environmentally friendly production methods, contributing to the development of compounds used in medical treatments for conditions such as gastroesophageal reflux disease (GERD) (Rohidas Gilbile et al., 2017).
Advanced Materials and Ligand Synthesis
The compound's utility extends to the synthesis of advanced materials and ligands, as evidenced by research on the synthesis and crystal structures of various pyridine derivatives. These studies demonstrate the compound's role in creating complex molecular structures that can serve as ligands in metal coordination complexes, potentially useful in catalysis, materials science, and pharmaceuticals (Sen Ma et al., 2018).
properties
IUPAC Name |
2,5-dichloro-3-methylsulfanylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Cl2NS/c1-10-5-2-4(7)3-9-6(5)8/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCAFVNUXYHVHMT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(N=CC(=C1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Cl2NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dichloro-3-(methylthio)pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-methylspiro[4.5]decan-8-amine](/img/structure/B1470329.png)
